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Cat. No.: B12391384

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
NerveGreen C3, commercially known as SynaptoGreen™ C3, is a fluorescent styryl dye

utilized in neuroscience research to visualize and study the dynamics of synaptic vesicle

recycling at nerve terminals. [1]It is an amphipathic molecule with a lipophilic tail that inserts

into lipid membranes and a hydrophilic head group that prevents it from crossing the

membrane. [1]This property makes it an invaluable tool for tracking the processes of

endocytosis and exocytosis. SynaptoGreen™ C3 is an analog of the widely used FM®1-43

dye, with a slightly shorter lipophilic tail, rendering it slightly more water-soluble. [2]

Mechanism of Action
The functionality of NerveGreen C3 is based on its fluorescence properties, which are

dependent on its environment. In aqueous solutions, the dye is virtually non-fluorescent.

[1]However, upon binding to the outer leaflet of a cell membrane, its quantum yield increases

significantly, and it becomes intensely fluorescent. [3]This mechanism allows for the selective

visualization of membranes.
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During synaptic activity, neurotransmitter release (exocytosis) is followed by the retrieval of

vesicular membrane back into the neuron (endocytosis) to form new synaptic vesicles. When

NerveGreen C3 is present in the extracellular medium during this endocytic process, the dye

becomes entrapped within the newly formed synaptic vesicles. Subsequent washing removes

the dye from the cell surface, leaving only the fluorescently labeled vesicles inside the nerve

terminal. The fluorescence intensity of the terminal is therefore proportional to the number of

recycled vesicles. A subsequent round of stimulation will induce exocytosis, releasing the dye

and causing a decrease in fluorescence, which can also be monitored to study vesicle release

kinetics.

Quantitative Data
The following table summarizes the key quantitative properties of NerveGreen C3
(SynaptoGreen C3) and its close analog, SynaptoGreen C4 (equivalent to FM®1-43).

Property
NerveGreen C3
(SynaptoGreen C3)

SynaptoGreen C4
(FM®1-43)

Reference

Excitation (in MeOH) ~510 nm 510 nm

Emission (in MeOH) ~625 nm 625 nm

Excitation (in

membranes)
~480 nm ~480 nm

Emission (in

membranes)
~598 nm ~598 nm

Molecular Weight 542 g/mol 612 g/mol

Chemical Formula C₂₅H₃₉Br₂N₃ C₃₀H₄₉Br₂N₃

Experimental Protocols
The following is a generalized protocol for staining synaptic vesicles in cultured neurons with

NerveGreen C3, adapted from protocols for SynaptoGreen dyes and FM®1-43. Optimal

conditions may vary depending on the specific cell type and experimental setup.

4.1. Materials
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NerveGreen C3 (SynaptoGreen C3)

Physiological buffer (e.g., Tyrode's solution, HEPES-buffered saline)

High potassium stimulation buffer (e.g., physiological buffer with 90 mM KCl)

Wash buffer (physiological buffer)

Optional: Tetrodotoxin (TTX) to block spontaneous action potentials

Optional: ADVASEP-7™ or Sulforhodamine 101 to reduce background fluorescence

Cultured neurons on coverslips

4.2. Staining Protocol (Loading)

Prepare a stock solution of NerveGreen C3 (e.g., 10 mM in water or DMSO). Store

protected from light.

Dilute the NerveGreen C3 stock solution to a final working concentration of 4-10 µM in the

high potassium stimulation buffer.

Remove the culture medium from the neurons and wash gently with physiological buffer.

To induce endocytosis, replace the physiological buffer with the NerveGreen C3-containing

high potassium buffer and incubate for 1-2 minutes at room temperature.

Terminate the stimulation by removing the high potassium buffer.

Wash the cells extensively with physiological buffer for 5-10 minutes to remove the dye from

the plasma membrane. If high background is an issue, a brief wash with a buffer containing

ADVASEP-7™ can be performed.

4.3. Imaging

Mount the coverslip in a chamber with physiological buffer (optionally containing TTX to

prevent further activity).
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Image the stained nerve terminals using fluorescence microscopy with appropriate filter sets

for the dye's excitation and emission spectra (e.g., FITC/GFP filter set).

4.4. Destaining Protocol (Unloading)

To observe exocytosis, stimulate the stained neurons again in a dye-free physiological buffer.

This can be done using high potassium buffer or electrical field stimulation.

Acquire images before, during, and after the stimulation to monitor the decrease in

fluorescence as the dye is released from the synaptic vesicles.

Visualizations
5.1. Signaling Pathway of Synaptic Vesicle Recycling

The following diagram illustrates the biological process of synaptic vesicle recycling, which is

the "signaling pathway" that NerveGreen C3 is used to investigate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b12391384?utm_src=pdf-custom-synthesis#bc-rfq
https://www.labmark.cz/documents/biot70020/cs/let%C3%A1k.pdf
https://biotium.com/product/synaptogreentm-c3/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2712823/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2712823/
https://www.benchchem.com/product/b12391384/docs#an-in-depth-technical-guide-to-nervegreen-c3-synaptogreen-c3
https://www.benchchem.com/product/b12391384/docs#an-in-depth-technical-guide-to-nervegreen-c3-synaptogreen-c3
https://www.benchchem.com/product/b12391384/docs#an-in-depth-technical-guide-to-nervegreen-c3-synaptogreen-c3
https://www.benchchem.com/product/b12391384/docs#an-in-depth-technical-guide-to-nervegreen-c3-synaptogreen-c3
https://www.benchchem.com/product/b12391384?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12391384?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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